Cas no 635-65-4 (Bilirubin)

• Product Name: Bilirubin
• CAS No: 635-65-4
• MF: C₃₃H₃₆N₄O₆
• MW: 584.662148475647
• MDL: MFCD00005499
• CID: 39328
• PubChem ID: 24891751
• Update Time: 2025-11-03

Bilirubin Chemical and Physical Properties

Names and Identifiers

• Bilirubin
• HEMATOIDIN
• BILIRUBIN (EX PIG)
• BILIRUBIN (ALPHA)
• 21H-BILINE-8,12-DIPROPANOIC ACID,2,17-DIETHENYL-1,10,19,22,23,24-HEXAHYDRO-3,7,13,18-TETRAMETHYL-1,19-DIOXO-
• 2,17-Diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoic acid
• ,13,18-tetramethyl-1,19-dioxo-
• 1,10,19,22,23,24-hexahydro-2,7,13,17-tetramethyl-biline-12-dipropionicacid
• 3-{2-({3-(2-Carboxyethyl)-4-methyl-5-[(Z)-(3-methyl-5-oxo-4-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene)methyl]-1H-pyrrol-2-yl}methyl)-4-methyl-5-[(Z)-(4-methyl-5-ox
• Biliyubin
• Cholerythrin
• filirubin
• hemetoidin
• Principal bile pigment
• Disodium bilirubinate IXalpha
• Bilirubin IXalpha
• Bilirubin IX-alpha
• RFM9X3LJ49
• BPYKTIZUTYGOLE-IFADSCNNSA-N
• Bilirubin, 99%
• PHEOPHYTIN
• CHEBI:16990
• 3-(2-((3-(2-carboxyethyl)-4-methyl-5-((Z)-(3-methyl-5-oxo-4-vinyl-1H-pyrrol-2(5H)-ylidene)methyl)-1H-pyrrol-2-yl)methyl)-4-methyl-5-((Z)-(4-methyl-5-oxo-3-vinyl-1H-pyrrol-2(5H)-ylidene)methyl)-1H-pyrrol-3-yl)propanoicacid
• 635-65-4
• BILIRUBIN [MI]
• 21H-Biline-8,12-dipropanoic acid, 2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-, calcium salt
• CS-0008888
• BDBM50442897
• 1,10,19,22,23,24-hexahydro-2,7,13,17-tetramethyl-1,19-dioxo-3,18-divinyl-Biline-8,12-dipropionate
• Bilirubin, 98%
• 3-[2-[[3-(2-carboxyethyl)-5-[(Z)-(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(Z)-(4-ethenyl-3-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-3-yl]propanoic acid
• 3-(2-((3-(2-carboxyethyl)-4-methyl-5-((Z)
• 3-[2-[3-(2-Carboxy-ethyl)-4-methyl-5-(3-methyl-5-oxo-4-vinyl-1,5-dihydro-pyrrol-2-ylidenemethyl)-1H-pyrrol-2-ylmethyl]-4-methyl-5-(4-methyl-5-oxo-3-vinyl-1,5-dihydro-pyrrol-2-ylidenemethyl)-1H-pyrrol-
• NSC-26685
• BCP13520
• 3-(2-((3-(2-carboxyethyl)-4-methyl-5-((3-methyl-5-oxo-4-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene)methyl)-1H-pyrrol-2-yl)methyl)-4-methyl-5-((4-methyl-5-oxo-3-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene)methyl)-1H-pyrrol-3-yl)propanoate
• 3-(2-((3-(2-carboxyethyl)-4-methyl-5-((Z)-(3-methyl-5-oxo-4-vinyl-1H-pyrrol-2(5H)-ylidene)methyl)-1H-pyrrol-2-yl)methyl)-4-methyl-5-((Z)-(4-methyl-5-oxo-3-vinyl-1H-pyrrol-2(5H)-ylidene)methyl)-1H-pyrr
• 3-(2-((3-(2-Carboxyethyl)-4-methyl-5-[(Z)-(3-methyl-5-oxo-4-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene)methyl]-1H-pyrrol-2-yl)methyl)-4-methyl-5-[(Z)-(4-methyl-5-oxo-3-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene #
• BILIRUBIN TEST [VANDF]
• AC-20194
• 21H-Biline-8,12-dipropanoic acid, 2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-
• SCHEMBL19065
• 1,10,19,22,23,24-hexahydro-2,7,13,17-tetramethyl-1,19-dioxo-3,18-divinylbiline-8,12-dipropionic acid
• Bilirubin test
• (Z,Z)-Bilirubin IXa
• SPECTRUM1500857
• SR-05000002757-1
• C00486
• Bilirubin IX.alpha.
• B-2500
• 18422-02-1
• Disodium 1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-2,17-divinyl-21H-biline-8,12-dipropionate
• pyrrol-2(5H)-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
• SDCCGMLS-0066651.P001
• 3-[2-[[3-(2-carboxyethyl)-5-[(Z)-(3-ethenyl-4-methyl-5-oxo-pyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(Z)-(4-ethenyl-3-methyl-5-oxo-pyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-3-yl]propanoate
• CCRIS 9347
• MFCD00005499
• CCG-38548
• NSC 26685
• NS00014797
• BILIRUBIN [WHO-DD]
• 3-[2-[[3-(2-carboxyethyl)-5-[(Z)-(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(Z)-(4-ethenyl-3-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-3-yl]propanoicacid
• 21H-Biline-8,12-dipropanoic acid, 2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-, disodium salt
• SCHEMBL5086205
• Q104219
• Bilibubin
• BSPBio_002531
• Calcium bilirubinate
• bilirubin(Z,Z)
• 3-(2-{[3-(2-carboxyethyl)-5-{[(2Z)-3-ethenyl-4-methyl-5-oxo-2,5-dihydro-1H-pyrrol-2-ylidene]methyl}-4-methyl-1H-pyrrol-2-yl]methyl}-5-{[(2Z)-4-ethenyl-3-methyl-5-oxo-2,5-dihydro-1H-pyrrol-2-ylidene]methyl}-4-methyl-1H-pyrrol-3-yl)propanoic acid
• 93891-87-3
• 8,12-bis(2-carboxyethyl)-2,7,13,17-tetramethyl-3,18-divinylbiladiene-ac-1,19(21H,24H)-dione
• 3-(2-((3-(2-carboxyethyl)-4-methyl-5-((3-methyl-5-oxo-4-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene)methyl)-1H-pyrrol-2-yl)methyl)-4-methyl-5-((4-methyl-5-oxo-3-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
• UNII-RFM9X3LJ49
• NCGC00095645-01
• Bilirubin, purum, >=95.0% (UV)
• Spectrum5_000410
• methyl-5-((Z)-(4-methyl-5-oxo-3-vinyl-1H-
• DTXSID8060905
• 1,3,6,7-TETRAMETHYL-4,5-DICARBOXYETHYL-2,8-DIVINYL-(B-13)-DIHYDROBILENONE
• 2,7,13,17-tetramethyl-1,19-dioxo-3,18-divinyl-1,10,19,22,23,24-hexahydro-21H-biline-8,12-dipropanoic acid
• B-2501
• 3-[2-[[3-(2-carboxyethyl)-5-[(3-ethenyl-4-methyl-5-oxo-pyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(4-ethenyl-3-methyl-5-oxo-pyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-3-yl]propanoic acid
• 3-(2-((3-(2-carboxyethyl)-4-methyl-5-((Z)-(3-methyl-5-oxo-4-vinyl-1H-pyrrol-2(5H)-ylidene)methyl)-1H-pyrrol-2-yl)methyl)-4-methyl-5-((Z)-(4-methyl-5-oxo-3-vinyl-1H-pyrrol-2(5H)-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
• AI3-23078
• (4Z,15Z)-Bilirubin IXa
• Bilirubin IX alpha
• Basinite
• bilirubin-IXalpha
• AC-34137
• -ylidene)methyl)-1H-pyrrol-2-yl)methyl)-4-
• SR-05000002757
• 3-(2-{[3-(2-carboxyethyl)-5-{[(2Z)-4-ethenyl-3-methyl-5-oxo-2,5-dihydro-1H-pyrrol-2-ylidene]methyl}-4-methyl-1H-pyrrol-2-yl]methyl}-5-{[(2Z)-3-ethenyl-4-methyl-5-oxo-2,5-dihydro-1H-pyrrol-2-ylidene]methyl}-4-methyl-1H-pyrrol-3-yl)propanoic acid
• AKOS015895627
• GTPL4577
• 3Q9
• (4z,15z)-bilirubin ix.alpha.
• 3-[5-[(Z)-(4-Ethenyl-3-Methyl-5-Oxidanylidene-Pyrrol-2-Ylidene)methyl]-2-[[5-[(Z)-(3-Ethenyl-4-Methyl-5-Oxidanylidene-Pyrrol-2-Ylidene)methyl]-3-(3-Hydroxy-3-Oxopropyl)-4-Methyl-1h-Pyrrol-2-Yl]methyl]-4-Methyl-1h-Pyrrol-3-Yl]propanoic Acid
• bmse000627
• Bilirubin,(S)
• Bilirubin: 21H-Biline-8,12-dipropanoicacid,2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-,
• 5-26-15-00523 (Beilstein Handbook Reference)
• HY-N0323
• s5116
• 3-[2-[[3-(2-carboxyethyl)-5-[(3-ethenyl-4-methyl-5-oxo-pyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(4-ethenyl-3-methyl-5-oxo-pyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-3-yl]propanoate
• Bilirubin, >=98% (EmM/453 = 60), powder
• 3,18-diethenyl-2,7,13,17-tetramethyl-1,19-dioxo-1,10,19,22,23,24-hexahydro-21H-biline-8,12-dipropanoic acid
• -(3-methyl-5-oxo-4-vinyl-1H-pyrrol-2(5H)
• EINECS 299-468-9
• 3-(2-((3-(2-Carboxyethyl)-4-methyl-5-[(Z)-(3-methyl-5-oxo-4-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene)methyl]-1H-pyrrol-2-yl)methyl)-4-methyl-5-[(Z)-(4-methyl-5-oxo-3-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene
• HSCI1_000394
• Bilirubin (>90%)
• BRN 0074376
• EINECS 211-239-7
• 3-[2-[[3-(2-carboxyethyl)-5-[(Z)-(3-ethenyl-4-methyl-5-oxo-pyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(Z)-(4-ethenyl-3-methyl-5-oxo-pyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-3-yl]propanoic acid
• 2,17-diethenyl-1,10,19,22,23,24-hexahydro-3,7,13,18-tetramethyl-1,19-dioxo-21H-Biline-8,12-dipropanoate
• 1,10,19,22,23,24-hexahydro-2,7,13,17-tetramethyl-1,19-dioxo-3,18-divinyl-Biline-8,12-dipropionic acid
• S00334a
• Biline-8,12-dipropionic acid, 1,10,19,22,23,24-hexahydro-2,7,13,17-tetramethyl-1,19-dioxo-3,18-divinyl-
• CHEMBL501680
• 2,7,13,17-tetramethyl-1,19-dioxo-3,18-divinyl-1,10,19,22,23,24-hexahydro-21H-biline-8,12-dipropanoate
• (Z,Z)-Bilirubin
• bilirubin dianion
• Bilibubin , Principal bile pigment , Hematoidin , Hemetoidin
• STL564421
• ALBB-030171
• 3-(2-((3-(2-Carboxyethyl)-5-((Z)-(3-ethenyl-4-methyl-5-oxo-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-2-yl)methyl)-5-((Z)-(4-ethenyl-3-methyl-5-oxo-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-3-yl)propanoic acid
• 211-239-7
• 1,3,6,7Tetramethyl4,5dicarboxyethyl2,8divinyl(b13)dihydrobilenone
• Biline8,12dipropionic acid, 1,10,19,22,23,24hexahydro2,7,13,17tetramethyl1,19dioxo3,18divinyl
• 3-(2-((3-(2-carboxyethyl)-5-(((2Z)-3-ethenyl-4-methyl-5-oxo-2,5-dihydro-1H-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-2-yl)methyl)-5-(((2Z)-4-ethenyl-3-methyl-5-oxo-2,5-dihydro-1H-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-3-yl)propanoic acid
• DTXCID40162318
• NSC26685
• 21HBiline8,12dipropanoic acid, 2,17diethenyl1,10,19,22,23,24hexahydro3,7,13,18tetramethyl1,19dioxo
• 3-(2-((3-(2-Carboxyethyl)-4-methyl-5-((Z)-(3-methyl-5-oxo-4-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene)methyl)-1H-pyrrol-2-yl)methyl)-4-methyl-5-((Z)-(4-methyl-5-oxo-3-vinyl-1,5-dihydro-2H-pyrrol-2-ylidene
• 3-(2-((3-(2-Carboxyethyl)-5-((3-ethenyl-4-methyl-5-oxo-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-2-yl)methyl)-5-((4-ethenyl-3-methyl-5-oxo-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-3-yl)propanoic acid
• 1,10,19,22,23,24Hexahydro2,7,13,17tetramethyl1,19dioxo3,18divinylbiline8,12dipropionic acid
• 3-(2-((3-(2-Carboxyethyl)-5-((Z)-(3-ethenyl-4-methyl-5-oxo-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-2-yl)methyl)-5-((Z)-(4-ethenyl-3-methyl-5-oxo-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-3-yl)propanoate
• 3-(2-((3-(2-carboxyethyl)-5-(((2Z)-4-ethenyl-3-methyl-5-oxo-2,5-dihydro-1H-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-2-yl)methyl)-5-(((2Z)-3-ethenyl-4-methyl-5-oxo-2,5-dihydro-1H-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-3-yl)propanoic acid
• 3-(2-((3-(2-carboxyethyl)-5-((Z)-(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-2-yl)methyl)-5-((Z)-(4-ethenyl-3-methyl-5-oxopyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-3-yl)propanoic acid
• 3-(2-((3-(2-Carboxyethyl)-5-((3-ethenyl-4-methyl-5-oxo-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-2-yl)methyl)-5-((4-ethenyl-3-methyl-5-oxo-pyrrol-2-ylidene)methyl)-4-methyl-1H-pyrrol-3-yl)propanoate
• FB01719
• 2,17Diethenyl1,10,19,22,23,24hexahydro3,7,13,18tetramethyl1,19dioxo21Hbiline8,12dipropanoic acid

• MDL： MFCD00005499
• Inchi： 1S/C33H36N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h7-8,13-14,34-35H,1-2,9-12,15H2,3-6H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41)/b26-13-,27-14-
• InChI Key： BPYKTIZUTYGOLE-IFADSCNNSA-N
• SMILES： OC(CCC1C(C)=C(/C=C2/C(C)=C(C=C)C(N/2)=O)NC=1CC1=C(CCC(=O)O)C(C)=C(/C=C2/C(C=C)=C(C)C(N/2)=O)N1)=O
• BRN： 0074376

Computed Properties

• Exact Mass: 584.26300
• Monoisotopic Mass: 584.263485
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 584.7
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 164

Experimental Properties

• Color/Form: Orange powder
• Density: 1.2163 (rough estimate)
• Melting Point: 192 ºC
• Boiling Point: 925.2℃/760mmHg
• Flash Point: 513.3 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: aqueous acid: soluble
• Water Partition Coefficient: Almost insoluble
• Stability/Shelf Life: Stable. Refrigerate.
• PSA: 164.38000
• LogP: 5.18880
• Solubility: Insoluble in water, soluble in benzene, chloroform, chlorobenzene, carbon disulfide, slightly soluble in ethanol, diethyl ether.
• Merck: 1218
• Sensitiveness: Light Sensitive

Bilirubin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 62-36/37/38-20/21/22
• Safety Instruction： S22; S24/25; S36; S26
• FLUKA BRAND F CODES：8
• RTECS：DU3038000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R62
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Bilirubins
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Other Chemical additives Functional Additives

Additional information on Bilirubin

Introduction to Bilirubin (CAS No. 635-65-4)

Bilirubin, a naturally occurring compound with the chemical formula C₁₉H₂₀O₆, is identified by the CAS number 635-65-4. This pigment is widely recognized for its role in the physiological process of heme metabolism and is a key component in the diagnosis and treatment of various medical conditions. The compound's unique chemical structure and biological functions have made it a subject of extensive research in the fields of medicine, biochemistry, and pharmacology.

The primary source of bilirubin in the body is the breakdown of heme, which is derived from hemoglobin, myoglobin, and other heme-containing proteins. Once heme is oxidized, it undergoes a series of enzymatic reactions that convert it into bilirubin. This process is catalyzed by heme oxygenase, which cleaves heme into biliverdin, a precursor to bilirubin. Bilirubin is then conjugated in the liver by glucuronyltransferases before being excreted into bile and eventually eliminated through feces.

In recent years, Bilirubin has garnered significant attention due to its multifaceted roles in health and disease. Beyond its well-known function in jaundice and liver disorders, emerging research has highlighted its potential as an antioxidant, anti-inflammatory agent, and even a neuroprotective compound. Studies have demonstrated that bilirubin can modulate various cellular pathways, including those involved in oxidative stress, inflammation, and neurodegeneration.

The therapeutic potential of bilirubin has led to numerous clinical trials investigating its use in treating conditions such as neonatal jaundice, liver cirrhosis, and neurodegenerative diseases like Alzheimer's. For instance, recent studies have shown that bilirubin can attenuate neuroinflammation and protect against neuronal damage in animal models of Alzheimer's disease. These findings have prompted researchers to explore bilirubin-based therapies as a potential treatment strategy for cognitive decline.

In addition to its biological significance, Bilirubin (CAS No. 635-65-4) plays a crucial role in diagnostic medicine. Elevated levels of bilirubin in the blood are indicative of liver dysfunction or bile duct obstruction, making it a valuable biomarker for diagnosing and monitoring various liver diseases. Diagnostic tests that measure bilirubin levels are routinely used in clinical settings to assess liver health and guide treatment decisions.

The chemical properties of bilirubin also make it an interesting subject for pharmaceutical research. Its ability to chelate metal ions has led to investigations into its potential use as an antidote for heavy metal poisoning. Furthermore, bilirubin's photosensitizing properties have been explored in photodynamic therapy (PDT), a treatment modality used to target and destroy cancerous cells.

Advances in synthetic chemistry have enabled the development of modified forms of bilirubin with enhanced pharmacological properties. These derivatives are being tested for their efficacy in treating conditions such as cancer, inflammation, and infectious diseases. The synthesis of these compounds often involves complex organic reactions that require precise control over reaction conditions to ensure high yield and purity.

The impact of bilirubin on human health is further underscored by its involvement in various physiological processes. For example, studies have shown that bilirubin can influence lipid metabolism by interacting with nuclear receptors such as PPARs (Peroxisome Proliferator-Activated Receptors). These interactions may have implications for the development of new treatments for metabolic disorders like obesity and type 2 diabetes.

Recent research has also highlighted the role of bilirubin in immune modulation. Evidence suggests that bilirubin can suppress excessive immune responses by inhibiting the production of pro-inflammatory cytokines. This property makes it a promising candidate for treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease.

The industrial production of bilirubin primarily involves chemical synthesis or extraction from natural sources such as bile or blood plasma. Synthetic methods often employ catalytic hydrogenation or oxidation-reduction reactions to produce pure bilirubin suitable for pharmaceutical use. Extraction processes typically involve solvent-based methods that isolate bilirubin from biological matrices while minimizing contamination.

The safety and quality ofbilirubinis critical when used therapeutically or diagnostically. Regulatory agencies such as the FDA (U.S. Food and Drug Administration) require stringent testing to ensure thatbilirubit produced meets high standards of purity and efficacy. Quality control measures include spectroscopic analysis, chromatography, and mass spectrometry to verify the chemical identity and integrity ofbililirubit products.

In conclusion,bilirubit (CAS No.635-65-4)is a versatile compound with significant implications for human health and disease.Bilrubit's multifaceted roles inmmedicine,biochemistry,and pharmacologycontinue to be explored through ongoing research efforts.Bilrubit-based therapies hold promise foreffectively addressinga wide rangeof medical conditions while advancing our understandingof fundamental biological processes.